Cas no 62856-19-3 (Methanone, (4-bromophenyl)[4-(heptyloxy)phenyl]-)

• Product Name: Methanone, (4-bromophenyl)[4-(heptyloxy)phenyl]-
• CAS No: 62856-19-3
• MF: C₂₀H₂₃BrO₂
• MW: 375.299425363541
• CID: 429837
• PubChem ID: 71382219
• Update Time: 2025-04-19

Methanone, (4-bromophenyl)[4-(heptyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)[4-(heptyloxy)phenyl]-
• (4-bromophenyl)-(4-heptoxyphenyl)methanone
• 62856-19-3
• DTXSID70804613
• (4-BROMOPHENYL)[4-(HEPTYLOXY)PHENYL]METHANONE

• Inchi： 1S/C20H23BrO2/c1-2-3-4-5-6-15-23-19-13-9-17(10-14-19)20(22)16-7-11-18(21)12-8-16/h7-14H,2-6,15H2,1H3
• InChI Key： ZNJPPIHXVDZIHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)OCCCCCCC)=O

Computed Properties

• Exact Mass: 374.08819
• Monoisotopic Mass: 374.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3